Cas no 130205-54-8 ((S)-Methyl4-(boc-(methyl)amino)-5-hydroxypentanoate)

• Product Name: (S)-Methyl4-(boc-(methyl)amino)-5-hydroxypentanoate
• CAS No: 130205-54-8
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 64044
• PubChem ID: 91997026
• Update Time: 2025-06-20

(S)-Methyl4-(boc-(methyl)amino)-5-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 4-(Boc-(methyl)amino)-5-hydroxypentanoate
• (S)-4-[[(tert-Butoxy)carbonyl]methylamino]-5-hydroxypentanoic acid methyl ester
• 130205-54-8
• methyl (4S)-5-hydroxy-4-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanoate
• (S)-Methyl4-(boc-(methyl)amino)-5-hydroxypentanoate

• Inchi： 1S/C12H23NO5/c1-12(2,3)18-11(16)13(4)9(8-14)6-7-10(15)17-5/h9,14H,6-8H2,1-5H3/t9-/m0/s1
• InChI Key： DXRIOKFCMBBQRQ-VIFPVBQESA-N
• SMILES： O(C(N(C)[C@H](CO)CCC(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.15800
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.094
• PSA: 76.07000
• LogP: 1.16740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on (S)-Methyl4-(boc-(methyl)amino)-5-hydroxypentanoate

Introduction to (S)-Methyl 4-(Boc-(Methyl)amino)-5-hydroxypentanoate (CAS No. 130205-54-8)

(S)-Methyl 4-(Boc-(methyl)amino)-5-hydroxypentanoate (CAS No. 130205-54-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a Boc-protected amino group, a hydroxyl group, and a methyl ester functionality, which collectively contribute to its diverse applications in the development of novel therapeutics and chemical probes.

The chiral center in the compound, denoted by the (S) configuration, is crucial for its biological activity and selectivity. The presence of the Boc (tert-butyloxycarbonyl) protecting group ensures the stability of the amino functionality during synthetic manipulations, while the hydroxyl group provides a versatile handle for further functionalization. The methyl ester moiety can be readily hydrolyzed to yield the corresponding carboxylic acid, which is often a key intermediate in the synthesis of bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient and scalable preparation of (S)-Methyl 4-(Boc-(methyl)amino)-5-hydroxypentanoate. One notable approach involves the use of asymmetric catalysis, which allows for the selective formation of the desired enantiomer with high enantiomeric excess (ee). This has been particularly important in the context of drug discovery, where enantiopure compounds are often required to ensure optimal pharmacological properties and minimize potential side effects.

In medicinal chemistry, (S)-Methyl 4-(Boc-(methyl)amino)-5-hydroxypentanoate has been explored as a building block for the synthesis of various bioactive compounds. For instance, it has been used in the development of inhibitors targeting specific enzymes involved in disease pathways. One such application is in the synthesis of inhibitors for protein kinases, which are key regulators of cellular signaling and have been implicated in numerous diseases, including cancer and inflammatory disorders.

The versatility of this compound extends beyond its use as an intermediate in drug discovery. It has also found applications in the development of chemical probes for studying biological processes. For example, derivatives of (S)-Methyl 4-(Boc-(methyl)amino)-5-hydroxypentanoate have been employed as fluorescent probes to monitor enzyme activity and protein-protein interactions in live cells. These probes provide valuable insights into cellular mechanisms and can aid in the identification of novel therapeutic targets.

Moreover, recent studies have highlighted the potential of this compound as a scaffold for prodrug design. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. By incorporating (S)-Methyl 4-(Boc-(methyl)amino)-5-hydroxypentanoate into prodrug structures, researchers can enhance the solubility, stability, and bioavailability of therapeutic agents, thereby improving their therapeutic efficacy and reducing side effects.

In conclusion, (S)-Methyl 4-(Boc-(methyl)amino)-5-hydroxypentanoate (CAS No. 130205-54-8) is a versatile chiral compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules, chemical probes, and prodrugs. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.